molecular formula C17H23N3OS B8683653 N-Hexyl-N-(5-methyl-1,3,4-thiadiazol-2-YL)-2-phenylacetamide CAS No. 62347-15-3

N-Hexyl-N-(5-methyl-1,3,4-thiadiazol-2-YL)-2-phenylacetamide

Cat. No.: B8683653
CAS No.: 62347-15-3
M. Wt: 317.5 g/mol
InChI Key: FKZZIILFZITFKJ-UHFFFAOYSA-N
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Description

N-Hexyl-N-(5-methyl-1,3,4-thiadiazol-2-YL)-2-phenylacetamide is a useful research compound. Its molecular formula is C17H23N3OS and its molecular weight is 317.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

62347-15-3

Molecular Formula

C17H23N3OS

Molecular Weight

317.5 g/mol

IUPAC Name

N-hexyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-phenylacetamide

InChI

InChI=1S/C17H23N3OS/c1-3-4-5-9-12-20(17-19-18-14(2)22-17)16(21)13-15-10-7-6-8-11-15/h6-8,10-11H,3-5,9,12-13H2,1-2H3

InChI Key

FKZZIILFZITFKJ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCN(C1=NN=C(S1)C)C(=O)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(5-Methyl-1,3,4-thiadiazol-2-yl)-hexylamine (5.98 g, 0.03 mole) in toluene (60 ml) was stirred together with triethylamine (4.59 ml) and phenylacetyl chloride (4.64 g, 0.03 mole) and refluxed overnight. Further triethylamine (4.6 ml) and phenylacetyl chloride (4 ml) were added and refluxing was continued for a further 24 hours. The mixture was evaporated to dryness, treated with water and extracted with chloroform. The chloroform extract was washed with 2 N sodium hydroxide solution and with water, and was dried (Na2SO4), filtered and evaporated to yield the title product as an oil, b.p. 190° C./0.1 mm (8.03 g). This was recrystallised from ethanol to give the title compound as a solid, m.p. 90° C.
Quantity
5.98 g
Type
reactant
Reaction Step One
Quantity
4.59 mL
Type
reactant
Reaction Step One
Quantity
4.64 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
4.6 mL
Type
reactant
Reaction Step Two
Quantity
4 mL
Type
reactant
Reaction Step Two

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